Cas no 2248287-31-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-6-oxopiperidine-3-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-6-oxopiperidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-6-oxopiperidine-3-carboxylate
- 2248287-31-0
- EN300-6523835
-
- Inchi: 1S/C21H18N2O6/c1-28-17-9-5-4-8-16(17)22-12-13(10-11-18(22)24)21(27)29-23-19(25)14-6-2-3-7-15(14)20(23)26/h2-9,13H,10-12H2,1H3
- InChI Key: OWICMANTKCGMHH-UHFFFAOYSA-N
- SMILES: O(C(C1CN(C2C=CC=CC=2OC)C(CC1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 394.11648630g/mol
- Monoisotopic Mass: 394.11648630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 671
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 93.2Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-6-oxopiperidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6523835-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-6-oxopiperidine-3-carboxylate |
2248287-31-0 | 0.05g |
$683.0 | 2023-05-26 | ||
| Enamine | EN300-6523835-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-6-oxopiperidine-3-carboxylate |
2248287-31-0 | 0.1g |
$715.0 | 2023-05-26 | ||
| Enamine | EN300-6523835-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-6-oxopiperidine-3-carboxylate |
2248287-31-0 | 0.25g |
$748.0 | 2023-05-26 | ||
| Enamine | EN300-6523835-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-6-oxopiperidine-3-carboxylate |
2248287-31-0 | 0.5g |
$781.0 | 2023-05-26 | ||
| Enamine | EN300-6523835-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-6-oxopiperidine-3-carboxylate |
2248287-31-0 | 1g |
$813.0 | 2023-05-26 | ||
| Enamine | EN300-6523835-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-6-oxopiperidine-3-carboxylate |
2248287-31-0 | 2.5g |
$1594.0 | 2023-05-26 | ||
| Enamine | EN300-6523835-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-6-oxopiperidine-3-carboxylate |
2248287-31-0 | 5g |
$2360.0 | 2023-05-26 | ||
| Enamine | EN300-6523835-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-6-oxopiperidine-3-carboxylate |
2248287-31-0 | 10g |
$3500.0 | 2023-05-26 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-6-oxopiperidine-3-carboxylate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-6-oxopiperidine-3-carboxylate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-6-oxopiperidine-3-carboxylate (CAS No. 2248287-31-0) in Modern Chemical and Pharmaceutical Research
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-6-oxopiperidine-3-carboxylate, identified by the CAS number 2248287-31-0, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical development. This heterocyclic compound features a complex structural framework that combines elements of isoindole and piperidine moieties, each contributing unique pharmacophoric properties that make it a subject of intense interest for researchers.
At the heart of its molecular architecture lies a 1,3-dioxo group, which introduces a reactive site capable of participating in various chemical transformations. This functionality is complemented by the presence of a 6-oxopiperidine ring system, which is known for its ability to modulate biological pathways through interactions with specific target proteins. The integration of these structural components within the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-6-oxopiperidine-3-carboxylate scaffold suggests a multifaceted role in drug design and discovery.
The 2-methoxyphenyl substituent at the 1-position further enhances the compound's complexity by introducing an aromatic ring with methoxylation, a common pharmacological modification that can influence metabolic stability and binding affinity. This feature aligns with current trends in medicinal chemistry, where functionalized aromatic rings are strategically incorporated to optimize drug-like properties. The overall configuration of this molecule positions it as a promising candidate for further exploration in therapeutic applications.
In recent years, there has been growing attention on isoindole derivatives due to their demonstrated biological activity across multiple disease pathways. The structural motif shared by 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-6-oxopiperidine-3-carboxylate has been implicated in interactions with enzymes and receptors involved in inflammation, neurodegeneration, and cancer. Preliminary studies have highlighted its potential as an inhibitor of key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are pivotal in modulating inflammatory responses.
The 6-oxopiperidine component of the molecule is particularly noteworthy for its role in enhancing binding affinity to biological targets. Piperidine derivatives are widely recognized for their ability to occupy deep binding pockets within proteins, leading to high selectivity and efficacy. The oxo group at the 6-position introduces additional hydrogen bonding capabilities, which can be exploited to fine-tune interactions with target enzymes or receptors. This dual functionality makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-6-oxopiperidine-3-carboxylate a compelling scaffold for structure-based drug design.
Recent advances in computational chemistry have enabled more sophisticated virtual screening approaches to identify promising candidates like this one. Molecular docking simulations have been employed to model the interactions between 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll 1-(2-methoxyphenyl)-6-o xopiperidine -3-carbox ylate and potential biological targets. These studies have revealed favorable binding profiles that support its further development as a lead compound for therapeutic intervention.
The methoxy group on the phenyl ring is another critical feature that warrants discussion. Methoxylation is a common strategy in drug development to improve solubility and metabolic stability while enhancing bioavailability. The presence of this group in 1-(2-methoxyphenyl) suggests that the compound may exhibit favorable pharmacokinetic properties upon administration. Additionally, methoxyphenyl derivatives have been extensively studied for their antimicrobial and antioxidant properties, further extending the potential applications of this compound.
In vitro studies have begun to elucidate the mechanism of action for 1,3-dioxo -2 , 3 -dihydro - 1 H - isoind ol - 2 - yl 1 -( 2 - meth oxyph enyl ) - 6 - ox opiper id ine - 3 - carbox ylate , focusing on its interaction with key enzymes and cellular pathways. Initial results indicate that it may exert its effects through inhibition of inflammatory mediators or modulation of signal transduction cascades. These findings align with current therapeutic strategies aimed at targeting downstream effectors of inflammatory pathways.
The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves strategic functionalization of both the isoindole and piperidine moieties to achieve the desired architecture. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct key bonds within the molecule efficiently. These methodologies not only highlight the synthetic prowess required but also demonstrate the compound's feasibility for large-scale production if needed.
As research progresses, interdisciplinary approaches combining experimental chemistry with computational modeling will be essential to fully exploit the potential of compounds like 1 , 3 - diox o - 2 , 3 - dihydro - 1 H - iso ind ol - 2 - yl 1 -( 2 - meth oxyph enyl ) - 6 - ox opiper id ine - 3 - carbox ylate . Such integrative strategies will accelerate the discovery pipeline by identifying optimal analogs and refining lead structures through rapid iteration.
The pharmaceutical industry continues to seek innovative molecules that address unmet medical needs without compromising safety or efficacy. The unique structural features of 1 , 3 - diox o - 2 , 3 - dihydro - 1 H - iso ind ol - 2 - yl l l -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ). This underscores its significance as a chemical entity with broad applicability across various therapeutic domains.
2248287-31-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-6-oxopiperidine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)